Cas no 1597091-46-7 (1-cyclobutyl-2,2-difluoroethan-1-one)

• Product Name: 1-cyclobutyl-2,2-difluoroethan-1-one
• CAS No: 1597091-46-7
• MF: C₆H₈F₂O
• MW: 134.123929023743
• CID: 6158467
• PubChem ID: 115694399
• Update Time: 2025-06-18

1-cyclobutyl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-2,2-difluoroethan-1-one
• EN300-1932855
• 1597091-46-7

• Inchi： 1S/C6H8F2O/c7-6(8)5(9)4-2-1-3-4/h4,6H,1-3H2
• InChI Key： BYFJCTVXGUYEJC-UHFFFAOYSA-N
• SMILES： FC(C(C1CCC1)=O)F

Computed Properties

• Exact Mass: 134.05432120g/mol
• Monoisotopic Mass: 134.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-cyclobutyl-2,2-difluoroethan-1-one

Professional Introduction to 1-cyclobutyl-2,2-difluoroethan-1-one (CAS No. 1597091-46-7)

1-cyclobutyl-2,2-difluoroethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1597091-46-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both cyclobutyl and difluoroethyl moieties, which contribute to its distinct chemical reactivity and potential biological activity. The incorporation of fluorine atoms into the molecular framework not only enhances the metabolic stability of the compound but also influences its interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-cyclobutyl-2,2-difluoroethan-1-one consists of a cyclobutyl ring linked to a difluoroethyl group via an acyl bond. The presence of two fluorine atoms at the alpha position relative to the carbonyl group introduces electron-withdrawing effects, which can modulate the electrophilicity of the carbonyl carbon. This feature is particularly valuable in synthetic chemistry, as it allows for selective functionalization and derivatization, enabling the construction of more complex molecular architectures. Additionally, the cyclobutyl ring contributes to steric constraints, which can influence the binding affinity and selectivity of the compound when interacting with biological macromolecules.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. 1-cyclobutyl-2,2-difluoroethan-1-one exemplifies this trend, as its fluorinated structure suggests potential advantages in these areas. The compound has been studied for its potential applications in the synthesis of novel pharmaceuticals, where its unique reactivity and structural features make it a versatile intermediate. Researchers have explored its utility in generating derivatives with enhanced binding affinity and selectivity for various therapeutic targets.

One of the most compelling aspects of 1-cyclobutyl-2,2-difluoroethan-1-one is its potential role in developing next-generation therapeutics. The combination of cyclobutyl and difluoroethyl groups provides a scaffold that can be readily modified to target specific biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The fluorine atoms' ability to enhance binding interactions with these targets has been highlighted in several computational studies, suggesting that 1-cyclobutyl-2,2-difluoroethan-1-one could serve as a key building block for designing more effective drugs.

The synthesis of 1-cyclobutyl-2,2-difluoroethan-1-one involves multi-step organic transformations that highlight its synthetic utility. The introduction of fluorine atoms typically requires specialized methodologies, such as electrochemical fluorination or metal-catalyzed cross-coupling reactions. These synthetic routes underscore the compound's importance as a precursor for more complex molecules. Additionally, the cyclobutyl ring's stability under various reaction conditions makes it an attractive feature for medicinal chemists seeking robust scaffolds for drug development.

Recent advances in computational chemistry have further illuminated the potential applications of 1-cyclobutyl-2,2-difluoroethan-1-one. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that are distinct from traditional non-fluorinated analogs. The electron-withdrawing effects of the fluorine atoms enhance binding interactions by stabilizing charged intermediates and improving receptor affinity. These findings have prompted researchers to explore novel derivatives with tailored properties for specific therapeutic applications.

The pharmacological profile of 1-cyclobutyl-2,2-difluoroethan-1-one is still under investigation, but preliminary data suggest promising avenues for further research. In vitro studies have shown that certain derivatives exhibit inhibitory activity against enzymes implicated in cancer progression and inflammation. The compound's ability to modulate these pathways without significant off-target effects makes it an attractive candidate for developing safer and more effective therapeutics. As research continues, it is expected that additional applications will emerge, further solidifying the importance of this compound in medicinal chemistry.

The industrial relevance of 1-cyclobutyl-2,2-difluoroethan-1-one extends beyond academic research. Pharmaceutical companies are increasingly interested in fluorinated compounds due to their favorable pharmacokinetic profiles and improved drug-like properties. The synthesis and optimization of derivatives based on this scaffold could lead to new treatments for a wide range of diseases. As technology advances, methods for producing fluorinated compounds more efficiently will become increasingly important, ensuring that researchers can access these valuable building blocks on a larger scale.

In conclusion, 1-cyclobutyl-2,2-difluoroethan-1-one (CAS No. 1597091-46-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research progresses，the full therapeutic potential of this compound is expected to be realized，leading to innovative treatments that address unmet medical needs。The continued exploration of its derivatives will undoubtedly contribute to the next wave of breakthroughs in medicinal biology。